Cas no 560131-64-8 (Methyl 3-Bromo-5-tert-butylbenzoate)

Methyl 3-Bromo-5-tert-butylbenzoate structure
560131-64-8 structure
Product Name:Methyl 3-Bromo-5-tert-butylbenzoate
CAS No:560131-64-8
MF:C12H15BrO2
MW:271.150303125381
CID:820676
PubChem ID:21075153
Update Time:2025-04-19

Methyl 3-Bromo-5-tert-butylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-5-(tert-butyl)benzoate
    • 3-bromo-5-(1,1-dimethylethyl)Benzoic acid methyl ester
    • 3-Bromo-5-tert-butylbenzoic acid methyl ester
    • METHYL 3-BROMO-5-TERT-BUTYLBENZOATE
    • MFCD03840763
    • DB-072080
    • XKPPDPWHRHLELX-UHFFFAOYSA-N
    • methyl-3-bromo-5-tert-butylbenzoate
    • J-522673
    • Methyl-3-tert-butyl-5-bromo-benzoate
    • Benzoic acid, 3-bromo-5-(1,1-dimethylethyl)-, methyl ester
    • AKOS015852131
    • DTXSID00610562
    • 560131-64-8
    • CS-0312276
    • SCHEMBL3737467
    • AB16633
    • 3-BROMO-5-TERT-BUTYL-METHYL BENZOATE
    • Methyl 3-Bromo-5-tert-butylbenzoate
    • MDL： MFCD03840763
    • Inchi： 1S/C12H15BrO2/c1-12(2,3)9-5-8(11(14)15-4)6-10(13)7-9/h5-7H,1-4H3
    • InChI Key： XKPPDPWHRHLELX-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(=O)OC)C=C(C=1)C(C)(C)C

Computed Properties

  • Exact Mass: 270.02600
  • Monoisotopic Mass: 270.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.289±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 293.3 °C at 760 mmHg
  • Flash Point: 131.2 °C
  • Refractive Index: 1.521
  • Solubility: Almost insoluble (0.035 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 3.53320

Methyl 3-Bromo-5-tert-butylbenzoate Security Information

  • HazardClass：IRRITANT

Methyl 3-Bromo-5-tert-butylbenzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 3-Bromo-5-tert-butylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019098784-5g
Methyl 3-bromo-5-(tert-butyl)benzoate
 560131-64-8 95%
5g
 $1801.28 2023-09-01
TRC
M297393-1mg
Methyl 3-Bromo-5-tert-butylbenzoate
 560131-64-8
1mg
 $ 50.00 2022-06-02
TRC
M297393-2mg
Methyl 3-Bromo-5-tert-butylbenzoate
 560131-64-8
2mg
 $ 65.00 2022-06-02
TRC
M297393-10mg
Methyl 3-Bromo-5-tert-butylbenzoate
 560131-64-8
10mg
 $ 80.00 2022-06-02
eNovation Chemicals LLC
Y1083130-250mg
METHYL-3-TERT-BUTYL-5-BROMO-BENZOATE
 560131-64-8 95%
250mg
 $175 2022-10-23
eNovation Chemicals LLC
Y1083130-1g
METHYL-3-TERT-BUTYL-5-BROMO-BENZOATE
 560131-64-8 95%
1g
 $310 2022-10-23
eNovation Chemicals LLC
Y1083130-5g
METHYL-3-TERT-BUTYL-5-BROMO-BENZOATE
 560131-64-8 95%
5g
 $805 2022-10-23
Chemenu
CM129168-1g
methyl 3-bromo-5-(tert-butyl)benzoate
 560131-64-8 95%
1g
 $333 2023-01-09
SHENG KE LU SI SHENG WU JI SHU
sc-338043-500 mg
Methyl-3-tert-butyl-5-bromo-benzoate,
 560131-64-8
500MG
 ￥5,265.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-338043-500mg
Methyl-3-tert-butyl-5-bromo-benzoate,
 560131-64-8
500mg
 ￥5265.00 2023-09-05

Methyl 3-Bromo-5-tert-butylbenzoate Related Literature

Related Categories

560131-64-8 (Methyl 3-Bromo-5-tert-butylbenzoate) Related Products

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.